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Compound of Interest

25-Amino-4E-pentadecene-1,3R-

Compound Name: ,
diol

Cat. No.: B568996

Get Quote

\ J

Chemical Identity: 2S-Amino-4E-pentadecene-1,3R-diol Common Name: Sphingosine
(d15:1); D-erythro-Sphingosine C-15 CAS Number: 86555-28-4 Formula: C1sH31NO2 Molecular
Weight: 257.4 g/mol [1][2][3][4]

Executive Safety Summary

2S-Amino-4E-pentadecene-1,3R-diol is a bioactive lipid and an amino alcohol.[1][2][3][4]
While often used as an internal standard in mass spectrometry, it is biologically active (protein
kinase C inhibitor) and must be treated as a hazardous chemical irritant.[2][3][4] It is not a
standard biological waste (like cell culture media) but a chemical waste requiring thermal
destruction.[2][3][4]

Hazard Profile
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BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class

Classification

Operational Implication

Health

Skin Irrit. 2; Eye Irrit.[1][2][3][4]
[5][6] 2A; STOT SE 3

Causes skin irritation and
serious eye irritation.[2][3][4][5]
[6] May cause respiratory
irritation.[1][2][3][4][5]

Reactivity

Stable

Incompatible with strong
oxidizing agents.[1][2][3][4][7]
[8]

Flammability

Low (Solid) / High (Solution)

Pure powder is combustible.[2]
[3][4] Solutions in EtOH/DMSO
are flammable.[2][3][4]

Ecological

Aquatic Toxicity

Do not discharge into drains or

municipal water systems.[1][2]

[3]4]

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal or cleanup procedure, ensure the following PPE is donned.

o Respiratory: NIOSH-approved N95 particulate respirator (for solids) or half-mask respirator

with organic vapor cartridges (if handling large liquid volumes).[1][2][3][4]

o Hand Protection: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time:

>480 min).[1][2][3][4] Note: Latex is insufficient for organic solvents often used with this lipid.

[1](21(3]

o Eye Protection: Chemical safety goggles.[1][2][3][4] Face shield required if pouring >500 mL

of stock solution.[3][4]

» Body: Lab coat with buttoned cuffs; closed-toe chemically resistant shoes.

Disposal Protocols
A. Solid Waste (Pure Powder & Contaminated Debris)
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Applies to: Expired lyophilized powder, weighing boats, contaminated paper towels, and empty
vials.[1][2]

Segregation: Do not mix with general trash or biohazard (red bag) waste.[1][2][3][4]

Containerization: Place items in a transparent, sealable polyethylene bag (minimum 4 mil
thickness).

Secondary Containment: Transfer the sealed bag into a rigid Hazardous Waste Drum
(typically blue or black, depending on institutional color coding for solid toxic waste).[2][3][4]

Labeling: Affix a hazardous waste label.
o Constituents: "Sphingosine (d15:[1][2]1) Solid Waste".[2][3][4]

o Hazard Checkbox: "Toxic", "Irritant".[2][3][4]

B. Liquid Waste (Stock Solutions)

Applies to: Solutions in Ethanol, Methanol, DMSO, or Chloroform.[1][2][4]
 Solvent Compatibility: Determine the primary solvent.[2][3][4]
o Halogenated:[2][3] If dissolved in Chloroform/Methylene Chloride.[2][3][4]
o Non-Halogenated: If dissolved in Ethanol, Methanol, or DMSO.[2][3][4]

o Collection: Pour into the appropriate High-Density Polyethylene (HDPE) or glass waste
carboy.[1][2][3][4]

o Critical: Do not use metal containers if the solvent system is acidic.[3][4]
o Labeling: List all solvents by percentage (e.g., "Ethanol 99%, Sphingosine <1%").

e Destruction Method: The ultimate disposal method is chemical incineration equipped with an
afterburner and scrubber.[2][3][4]

C. Agueous Waste (Buffers & Media)
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Applies to: Cell culture media or buffers containing trace (<0.1%) sphingosine.[1][2]

o Deactivation: Although trace amounts are often negligible, best practice for bioactive lipids
dictates collection rather than drain disposal.[1][2][3][4]

e Collection: Collect in "Aqueous Chemical Waste" carboys.

e Prohibition:NEVER pour down the sink. Lipids can accumulate in plumbing traps and are
toxic to aquatic life in untreated effluent.[3][4]

Spill Management Workflow

Solubility Key: Soluble in Ethanol, DMSO, DMF.[2][3][4] Insoluble in water.[2][3][4]

Protocol for Powder Spill

 |solate: Evacuate the immediate area (3-meter radius).[1][2][3][4]

o Dampen: Cover the powder with a paper towel soaked in Ethanol (70% or higher) to prevent
dust generation.[2][3][4]

e Collect: Wipe up the material carefully.[2][3][4]

o Clean: Wipe the surface three times with Ethanol to solubilize and remove lipid residues.[2]

[31[4]
o Dispose: Place all wipes in the Solid Hazardous Waste container.
Protocol for Liquid Spill[3][4]

o Absorb: Use inert absorbent pads or vermiculite.[1][2][3][4]

» Neutralize: No chemical neutralization is required; simple physical removal is sufficient.[1][2]

[3114]

e Wash: Scrub the area with a soap/water solution after the solvent has been removed to lift
any lipid film.[3][4]
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Visualized Decision Workflows
Waste Segregation Decision Tree
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Figure 1: Decision logic for segregating Sphingosine (d15:1) waste streams to ensure
compliance with chemical incineration protocols.[1][2]

Emergency Spill Response
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Figure 2: Step-by-step workflow for containing and cleaning spills, emphasizing the use of
ethanol for solubilization.[2][3][4]

Regulatory & Compliance

* US EPA Waste Code: If dissolved in ignitable solvents (Ethanol/Methanol), classify as D001
(Ignitable).[2][3][4] If pure, classify as general toxic organic waste.[2][3][4]

+ Transport: Not regulated as a Dangerous Good by IATA/DOT for transport in small quantities,
but waste must be transported by licensed hazardous waste handlers.[2][3][4]

o Storage: Store at -20°C. Keep container tightly closed in a dry and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. caymanchem.com [caymanchem.com]

e 2.(2S,3R,4E)-2-Amino-4-decene-1,3-diol | CLOH21NO2 | CID 12047191 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b568996/docs?utm_src=pdf-body-img#operational-guide-disposal-handling-of-sphingosine-d15-1-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://www.caymanchem.com/product/10007901/sphingosine-d15-1
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104422500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Sphingosine
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.fishersci.com/store/msds?partNumber=AC227115000&countryCode=US&language=en
https://www.benchchem.com/product/b568996?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/10007901/sphingosine-d15-1
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3R_4E_-2-Amino-4-decene-1_3-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o 3. fishersci.com [fishersci.com]
o 4. fishersci.com [fishersci.com]
o 5. fishersci.com [fishersci.com]
e 6. cdnll.bigcommerce.com [cdnll.bigcommerce.com]
o 7. fishersci.com [fishersci.com]
o 8. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Operational Guide: Disposal & Handling of Sphingosine
(d15:1)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568996/docs#operational-guide-disposal-handling-of-
sphingosine-d15-1-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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